Cas no 113626-76-9 ((8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-Ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,6-diol)
113626-76-9 structure
Product Name:(8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-Ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,6-diol
CAS No:113626-76-9
MF:C29H50O2
MW:430.706109523773
CID:98026
PubChem ID:10550610
Update Time:2025-04-18
(8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-Ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,6-diol Chemical and Physical Properties
Names and Identifiers
-
- Stigmast-4-ene-3,6-diol
- Stigmast-4-ene-3β,6β-diol
- Stigmast-4-ene-3,6-diol,(3b,6b)-
- 3b,6b-Stigmast-4-en-3,6-diol
- Stigmast-4-ene-3b,6b-diol
- [ "" ]
- Stigmast-4-ene-3beta,6beta-diol
- AK104211
- W2351
- (8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-Ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,6,7,8,9,11,12,14
- stigmast-4-en-3beta,6beta-diol
- (3,6)-Stigmast-4-ene-3,6-diol; 3,6-Stigmast-4-en-3,6-diol
- Stigmast-4-ene-3
- CHEMBL487767
- Stigmast-4-ene-3??,6??-diol
- A-diol
- BDBM50275561
- A,6
- (3S,6R,8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,6-diol
- HY-N1222
- AKOS027250669
- 113626-76-9
- FS-10159
- CS-0016609
- B0005-189191
- 2-(Benzoylmethyl)pyrimidine
- Stigmast-4-ene-3EC,6EC-diol
- AKOS032948629
- CID 57525687
- Stigmast-4-ene-3,6-diol, (3beta,6beta)-
- (8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-Ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,6-diol
-
- Inchi: 1S/C29H50O2/c1-7-20(18(2)3)9-8-19(4)23-10-11-24-22-17-27(31)26-16-21(30)12-14-29(26,6)25(22)13-15-28(23,24)5/h16,18-25,27,30-31H,7-15,17H2,1-6H3/t19-,20-,21+,22+,23-,24+,25+,27-,28-,29-/m1/s1
- InChI Key: OOUCIUZOGLWLAN-NDDUEHJASA-N
- SMILES: O[C@H]1C2=C[C@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CC[C@@H](CC)C(C)C)CC[C@H]3[C@@H]2C1)O
Computed Properties
- Exact Mass: 430.38100
- Monoisotopic Mass: 430.381080833g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 668
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5
- XLogP3: 8.1
Experimental Properties
- Color/Form: Powder
- Density: 1.0±0.1 g/cm3
- Boiling Point: 536.2±38.0 °C at 760 mmHg
- Flash Point: 218.9±21.4 °C
- PSA: 40.46000
- LogP: 6.99560
- Vapor Pressure: 0.0±3.2 mmHg at 25°C
(8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-Ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,6-diol Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
(8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-Ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,6-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN5285-5 mg |
Stigmast-4-ene-3β,6β-diol |
113626-76-9 | 5mg |
¥3865.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S88030-5mg |
(3S,6R,8S,9S,10R,13R,14S,17R)-17-((2R,5R)-5-ethyl-6-methylheptan-2-yl)-10,13-dimethyl-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,6-diol |
113626-76-9 | 5mg |
¥4000.0 | 2021-09-07 | ||
| TargetMol Chemicals | TN5285-5mg |
Stigmast-4-ene-3β,6β-diol |
113626-76-9 | 5mg |
¥ 2760 | 2024-07-19 | ||
| Cooke Chemical | M5653135-5mg |
Stigmast-4-ene-3β,6β-diol |
113626-76-9 | 93% | 5mg |
RMB 1800.00 | 2025-02-21 | |
| TargetMol Chemicals | TN5285-5 mg |
Stigmast-4-ene-3β,6β-diol |
113626-76-9 | 98% | 5mg |
¥ 2,760 | 2023-07-10 | |
| TargetMol Chemicals | TN5285-1 mL * 10 mM (in DMSO) |
Stigmast-4-ene-3β,6β-diol |
113626-76-9 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 2860 | 2023-09-15 | |
| TargetMol Chemicals | TN5285-1 ml * 10 mm |
Stigmast-4-ene-3β,6β-diol |
113626-76-9 | 1 ml * 10 mm |
¥ 2860 | 2024-07-19 | ||
| A2B Chem LLC | AA11674-1mg |
Stigmast-4-Ene-3,6-Diol |
113626-76-9 | >97% | 1mg |
$599.00 | 2024-01-04 | |
| A2B Chem LLC | AA11674-5mg |
Stigmast-4-Ene-3,6-Diol |
113626-76-9 | 93.0% | 5mg |
$494.00 | 2024-04-20 | |
| TargetMol Chemicals | TN5285-5mg |
Stigmast-4-ene-3β,6β-diol |
113626-76-9 | 5mg |
¥ 2760 | 2024-07-24 |
(8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-Ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,6-diol Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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